Cas no 57476-37-6 (2,6-dichloro-8-methyl-9H-Purine)

• Product Name: 2,6-dichloro-8-methyl-9H-Purine
• CAS No: 57476-37-6
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• MDL: MFCD17016015
• CID: 1037065
• Update Time: 2025-04-20

2,6-dichloro-8-methyl-9H-Purine Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-8-methyl-9H-Purine
• 2,6-dichloro-8-methyl-7H-purine

• MDL： MFCD17016015
• Inchi： 1S/C6H4Cl2N4/c1-2-9-3-4(7)11-6(8)12-5(3)10-2/h1H3,(H,9,10,11,12)
• InChI Key： OKYAPKJJKHBWIO-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N=C(C)N2

Computed Properties

• Exact Mass: 201.98152
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.86±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 260.1±50.0 ºC (760 Torr),
• Flash Point: 111.1±30.1 ºC,
• Solubility: Slightly soluble (6.3 g/l) (25 º C),
• PSA: 49.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives